Cas no 2228238-47-7 (3-(3-fluoro-2-methoxyphenyl)-2-hydroxypropanoic acid)

• Product Name: 3-(3-fluoro-2-methoxyphenyl)-2-hydroxypropanoic acid
• CAS No: 2228238-47-7
• MF: C₁₀H₁₁FO₄
• MW: 214.190346956253
• CID: 5877616
• PubChem ID: 165708194
• Update Time: 2025-10-31

3-(3-fluoro-2-methoxyphenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-2-methoxyphenyl)-2-hydroxypropanoic acid
• 2228238-47-7
• EN300-1806570

• Inchi： 1S/C10H11FO4/c1-15-9-6(3-2-4-7(9)11)5-8(12)10(13)14/h2-4,8,12H,5H2,1H3,(H,13,14)
• InChI Key： NIKLHIJDRFKLGF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OC)CC(C(=O)O)O

Computed Properties

• Exact Mass: 214.06413699g/mol
• Monoisotopic Mass: 214.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(3-fluoro-2-methoxyphenyl)-2-hydroxypropanoic acid

Comprehensive Overview of 3-(3-fluoro-2-methoxyphenyl)-2-hydroxypropanoic acid (CAS No. 2228238-47-7)

3-(3-fluoro-2-methoxyphenyl)-2-hydroxypropanoic acid (CAS No. 2228238-47-7) is a fluorinated aromatic compound with significant potential in pharmaceutical and agrochemical research. This hydroxypropanoic acid derivative features a unique structural combination of a fluoro-methoxyphenyl group and a hydroxypropanoic acid moiety, making it a versatile intermediate for drug discovery. Recent studies highlight its relevance in modulating enzyme activity, particularly in metabolic pathways, aligning with the growing interest in precision medicine and targeted therapies.

The compound’s fluorinated aromatic ring enhances its bioavailability and metabolic stability, a key consideration in modern small-molecule drug design. Researchers are exploring its applications in anti-inflammatory and neuroprotective agents, driven by the demand for novel treatments for chronic diseases. Its CAS No. 2228238-47-7 is frequently searched in academic databases, reflecting its prominence in medicinal chemistry and biochemical assays.

In agrochemicals, 3-(3-fluoro-2-methoxyphenyl)-2-hydroxypropanoic acid is investigated for its role in plant growth regulation and pest resistance. The fluoro and methoxy substituents contribute to its interaction with plant enzymes, a hotspot in sustainable agriculture research. This aligns with global trends toward eco-friendly crop protection solutions, a topic dominating Google Scholar and patent filings in recent years.

Synthetically, the compound is prepared via multi-step organic reactions, including Friedel-Crafts acylation and asymmetric hydroxylation. Its chiral center at the 2-position makes it valuable for stereoselective synthesis, a critical area in API manufacturing. Laboratories prioritize its HPLC purification and NMR characterization, as noted in peer-reviewed journals like Journal of Organic Chemistry.

From a commercial perspective, CAS No. 2228238-47-7 is listed by specialty chemical suppliers catering to pharmaceutical R&D and contract research organizations (CROs). Its pricing and availability are often queried alongside terms like bulk synthesis and custom fluorination, indicating industrial demand. Regulatory compliance (e.g., REACH, FDA guidelines) is another frequent search topic, underscoring its GMP-grade applications.

Emerging trends link 3-(3-fluoro-2-methoxyphenyl)-2-hydroxypropanoic acid to AI-driven drug discovery. Machine learning models predict its ADMET properties, addressing user queries about computational chemistry tools. This synergy between wet-lab experiments and in silico analysis exemplifies its role in next-gen drug development.

In conclusion, CAS No. 2228238-47-7 represents a multifaceted compound bridging pharmacology, agrochemistry, and material science. Its structural novelty and functional diversity ensure continued relevance in both academic and industrial settings, as reflected in search engine analytics and scientific discourse.